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Compound of Interest

Compound Name: 1,1-Diphenyl-2-propyn-1-ol

Cat. No.: B1359810 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,1-Diphenyl-2-propyn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diphenyl-2-propyn-1-ol, an alkynol with the CAS Number 3923-52-2, serves as a crucial

intermediate in various fields of organic synthesis, including pharmaceuticals, agrochemicals,

and dyestuffs.[1] Its unique structure, featuring two phenyl groups and a terminal alkyne,

makes it a versatile building block for creating complex molecules. This guide provides a

comprehensive overview of its core physical properties, detailed experimental protocols for

their determination, and logical workflows for its synthesis and analysis.

Core Physical and Chemical Properties
1,1-Diphenyl-2-propyn-1-ol is typically a white to pale yellow crystalline powder.[2][3] It is

known to be air-sensitive and should be stored in a cool, dark place under an inert atmosphere.

[3] This compound is incompatible with oxidizing agents.[3]

Quantitative Data Summary
The following table summarizes the key physical properties of 1,1-Diphenyl-2-propyn-1-ol
based on available literature data.
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Property Value Source(s)

Molecular Formula C₁₅H₁₂O [2][4]

Molecular Weight 208.26 g/mol [4]

Melting Point 47-49 °C [5]

45.0-52.0 °C [2]

Boiling Point 183 °C at 20 mmHg [5]

179 °C at 18 torr [6]

Density ~1.046 g/cm³ (estimate) [1][5]

1.131 g/cm³ [6]

Refractive Index ~1.536 (estimate) [1][5]

1.609 [6]

Flash Point 113 °C (closed cup) [4]

>110 °C (>230 °F) [5]

Solubility Insoluble in water. [1][4]

Appearance
White to pale yellow crystals or

powder.
[2][3]

Experimental Protocols
Detailed methodologies for the synthesis of 1,1-Diphenyl-2-propyn-1-ol and the determination

of its key physical properties are provided below.

Synthesis of 1,1-Diphenyl-2-propyn-1-ol
This protocol outlines a general procedure for the synthesis of 1,1-Diphenyl-2-propyn-1-ol
from benzophenone and acetylene.

Materials:

Benzophenone
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Sodium amide (NaNH₂) or other strong base

Liquid ammonia

Acetylene gas

Anhydrous diethyl ether or THF

Ammonium chloride (saturated aqueous solution)

Anhydrous magnesium sulfate

Reaction flask (three-necked) with a mechanical stirrer, gas inlet, and condenser

Procedure:

Setup: Assemble the reaction flask under a nitrogen or argon atmosphere. Ensure all

glassware is dry.

Reaction Initiation: In the flask, suspend sodium amide in anhydrous diethyl ether. Cool the

mixture to -33 °C or below using a dry ice/acetone bath.

Acetylene Addition: Bubble acetylene gas through the stirred suspension. The formation of

sodium acetylide will be observed.

Benzophenone Addition: Once the formation of sodium acetylide is complete, slowly add a

solution of benzophenone in anhydrous diethyl ether to the reaction mixture.

Reaction: Allow the reaction to stir for several hours at a low temperature, then let it slowly

warm to room temperature and stir overnight.

Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of

ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer two more times with diethyl ether.
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Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the solvent using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., hexane/ethyl acetate) to yield pure 1,1-Diphenyl-2-propyn-1-ol.

Melting Point Determination
The melting point is a critical indicator of purity.[7] A sharp melting point range of 0.5-1.0°C is

characteristic of a pure compound.[7]

Materials:

Purified 1,1-Diphenyl-2-propyn-1-ol

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)[7]

Thermometer

Procedure:

Sample Preparation: Finely powder a small amount of the dry crystalline sample. Pack the

powder into a capillary tube to a depth of 1-2 mm by tapping the sealed end on a hard

surface.[8][9]

Apparatus Setup: Place the capillary tube into the heating block of the melting point

apparatus.[9]

Heating: Heat the sample rapidly to about 15-20°C below the expected melting point

(~47°C). Then, decrease the heating rate to 1-2°C per minute to ensure accurate

measurement.[7][9]

Observation: Record the temperature at which the first drop of liquid appears (the beginning

of the melting range) and the temperature at which the entire sample becomes a clear liquid

(the end of the melting range).[7]
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Repeat: For accuracy, allow the apparatus to cool and repeat the determination with a fresh

sample.[7]

Solubility Determination (Qualitative)
This protocol provides a qualitative method for assessing the solubility of 1,1-Diphenyl-2-
propyn-1-ol in a given solvent.

Materials:

1,1-Diphenyl-2-propyn-1-ol (25 mg)

Test tubes

Selected solvent (e.g., water, ethanol, diethyl ether)

Vortex mixer or shaker

Procedure:

Sample and Solvent: Place 25 mg of the compound into a small test tube.[10]

Solvent Addition: Add the chosen solvent (e.g., water) in small portions, starting with 0.25

mL.[10]

Mixing: After each addition, shake or vortex the test tube vigorously for at least 30 seconds.

[10]

Observation: Observe if the solid dissolves completely.

Incremental Addition: Continue adding the solvent in 0.25 mL increments up to a total volume

of 3 mL, mixing thoroughly after each addition.

Classification:

Soluble: If the compound dissolves completely.

Slightly Soluble: If a portion of the compound dissolves.
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Insoluble: If the compound does not visibly dissolve.[10] As noted, 1,1-Diphenyl-2-
propyn-1-ol is expected to be insoluble in water.[1][4]

Visualized Workflows and Relationships
The following diagrams, created using the DOT language, illustrate the key experimental and

logical workflows described in this guide.
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Caption: Workflow for the synthesis of 1,1-Diphenyl-2-propyn-1-ol.
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Caption: Experimental workflow for melting point determination.
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Caption: Logical workflow for qualitative solubility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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